Cas no 1209459-78-8 (Methyl 2-bromopyrimidine-4-carboxylate)

• Product Name: Methyl 2-bromopyrimidine-4-carboxylate
• CAS No: 1209459-78-8
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• MDL: MFCD14702814
• CID: 1025844
• Update Time: 2025-07-20

Methyl 2-bromopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromopyrimidine-4-carboxylate
• AK-76962
• ANW-71677
• CTK8C4368
• KB-255694
• MB14325
• FCH1387519
• AX8223246

• MDL： MFCD14702814
• Inchi： 1S/C6H5BrN2O2/c1-11-5(10)4-2-3-8-6(7)9-4/h2-3H,1H3
• InChI Key： OAKFMNMNMOCFFO-UHFFFAOYSA-N
• SMILES： BrC1=NC=CC(C(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 52.1

Experimental Properties

• Boiling Point: 327.4±34.0°C at 760 mmHg

Methyl 2-bromopyrimidine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Methyl 2-bromopyrimidine-4-carboxylate

Methyl 2-bromopyrimidine-4-carboxylate (CAS No. 1209459-78-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromopyrimidine-4-carboxylate (CAS No. 1209459-78-8) is a significant intermediate in the realm of pharmaceutical synthesis, playing a pivotal role in the development of novel therapeutic agents. This compound, characterized by its brominated pyrimidine core, has garnered considerable attention due to its utility in constructing complex molecular architectures essential for drug discovery and development.

The structure of Methyl 2-bromopyrimidine-4-carboxylate consists of a pyrimidine ring substituted with a bromine atom at the 2-position and a carboxylate ester group at the 4-position. This unique arrangement provides a reactive handle for further functionalization, making it an invaluable building block in organic synthesis. The presence of the bromine atom allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl systems, respectively.

In recent years, there has been a surge in research focused on developing inhibitors targeting various biological pathways. Methyl 2-bromopyrimidine-4-carboxylate has emerged as a key precursor in the synthesis of small-molecule inhibitors for enzymes involved in cancer metabolism and signal transduction. For instance, pyrimidine derivatives have shown promise in inhibiting kinases and other enzymes that are aberrantly expressed or activated in tumor cells. The bromine atom on the pyrimidine ring facilitates the introduction of aryl or heteroaryl groups through cross-coupling reactions, enabling the creation of highly specific inhibitors.

One notable application of Methyl 2-bromopyrimidine-4-carboxylate is in the synthesis of antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known to interfere with viral replication by mimicking natural nucleobases. By incorporating functional groups such as bromine for further derivatization, researchers can fine-tune the properties of these analogs to enhance their efficacy and selectivity against viral targets. Recent studies have highlighted the use of Methyl 2-bromopyrimidine-4-carboxylate in developing inhibitors against RNA viruses, where its structural features contribute to stable binding to viral enzymes.

The pharmaceutical industry has also leveraged Methyl 2-bromopyrimidine-4-carboxylate in the development of immunomodulatory drugs. Pyrimidine-based compounds have demonstrated immunoregulatory effects by modulating the activity of immune cells and cytokine production. The ability to introduce diverse substituents into the pyrimidine ring through reactions like cross-coupling allows for the generation of libraries of compounds with tailored immunomodulatory properties. This has led to the discovery of novel agents that can modulate immune responses in conditions such as autoimmune diseases and cancer immunotherapy.

Advances in synthetic methodologies have further enhanced the utility of Methyl 2-bromopyrimidine-4-carboxylate. For example, transition-metal-catalyzed reactions have enabled efficient functionalization at multiple positions within the pyrimidine ring, allowing for the construction of complex heterocyclic frameworks with precision. These methodologies have been instrumental in accessing novel scaffolds that exhibit improved pharmacokinetic profiles and reduced toxicity compared to earlier generations of drugs.

The demand for high-quality intermediates like Methyl 2-bromopyrimidine-4-carboxylate continues to grow as drug discovery efforts expand into new therapeutic areas. The compound's versatility and reactivity make it indispensable for medicinal chemists seeking to develop innovative treatments for unmet medical needs. As research progresses, it is anticipated that new applications and synthetic strategies will continue to emerge, further solidifying its importance in pharmaceutical chemistry.

In conclusion, Methyl 2-bromopyrimidine-4-carboxylate (CAS No. 1209459-78-8) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity enable its use in constructing a wide range of biologically active molecules, from antiviral agents to immunomodulatory drugs. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound is poised to remain at the forefront of pharmaceutical innovation for years to come.